Ethyl 3-(methylamino)-3-oxopropanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
This involves understanding the methods used to synthesize the compound. It includes the starting materials, reagents, and conditions used in the synthesis process .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. It includes understanding the reaction mechanisms, the products formed, and the conditions required for the reactions .Physical and Chemical Properties Analysis
This involves studying the physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and reactivity .Scientific Research Applications
Synthesis of Pharmaceutical Compounds
- Ethyl 3-(methylamino)-3-oxopropanoate derivatives have been synthesized for potential use as fungicides and bactericides (Ahluwalia, Dutta, & Sharma, 1986).
- Novel molecules derived from this compound have been investigated for their acetylcholinesterase inhibition properties, important in drug development (Nemani, Shard, & Sengupta, 2018).
- The compound has been used in the synthesis of anticancer agents, demonstrating significant activity against certain cancer cell lines (Abdel‐Aziz et al., 2013).
Analytical Method Development
- A quantitative bioanalytical method using this compound has been established for drug analysis, adhering to stringent validation guidelines (Nemani, Shard, & Sengupta, 2018).
Organic Synthesis Applications
- The compound has been utilized in the synthesis of various heterocyclic compounds, highlighting its versatility in organic chemistry (Larionova et al., 2013).
- It has also been involved in the synthesis of benzo[f]quinoline derivatives, demonstrating its utility in the creation of complex organic structures (Gusak & Kozlov, 2007).
Chemical Characterization
- Advanced techniques like 13 C-NMR and IR studies have been employed to understand the chemical structure and properties of derivatives of this compound (Ahluwalia, Dutta, & Sharma, 1986).
Mechanism of Action
Ethyl-N-methyl malonamide, also known as 2-carboethoxy-n-methyl-acetamide or Ethyl 3-(methylamino)-3-oxopropanoate, is a compound with a molecular formula of C6H11NO3 . This article will delve into the mechanism of action, biochemical pathways, pharmacokinetics, and the effects of this compound.
Mode of Action
It has been suggested that the compound may have antibacterial properties . The exact interaction with its targets and the resulting changes are still under investigation.
Biochemical Pathways
It is known that the compound is a derivative of malonamide, a new class of antibacterial agents and potentiators of classic antimicrobials . The downstream effects of these pathways are still being researched.
Result of Action
It has been suggested that a derivative of malonamide may increase bacterial killing and biofilm eradication with low cell toxicity .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
ethyl 3-(methylamino)-3-oxopropanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO3/c1-3-10-6(9)4-5(8)7-2/h3-4H2,1-2H3,(H,7,8) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWTRXRCWWIJCCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)NC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
71510-95-7 |
Source
|
Record name | Ethyl 3-(methylamino)-3-oxopropanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.